2-{4-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[4-[[2-(1-methylindol-3-yl)acetyl]amino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C21H20F3N3O2/c1-27-12-15(17-4-2-3-5-18(17)27)11-20(29)26-16-8-6-14(7-9-16)10-19(28)25-13-21(22,23)24/h2-9,12H,10-11,13H2,1H3,(H,25,28)(H,26,29)
• InChI Key: ZLMQGAOTDNTOSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NC3=CC=C(C=C3)CC(=O)NCC(F)(F)F
• Molecular Formula: C21H20F3N3O2
• Molecular Weight: 403.4 g/mol
• CAS No.: 1286703-26-1

Description

2-{4-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C21H20F3N3O2 and its molecular weight is 403.405. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

Radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners, like acetochlor, showcases the use of specific acetamide derivatives in studying metabolism and mode of action through high specific activity labeling. This method allows for tracing and understanding the environmental fate and biological interactions of herbicides at the molecular level (Latli & Casida, 1995).

Antioxidant Activity Research

The synthesis and characterization of pyrazole-acetamide derivatives leading to the discovery of compounds with significant antioxidant activity demonstrate the potential of acetamide derivatives in exploring novel antioxidant agents. Such studies contribute to the identification of new therapeutic candidates with potential applications in mitigating oxidative stress-related diseases (Chkirate et al., 2019).

Anticancer Drug Development

The synthesis and molecular docking analysis of certain acetamide derivatives for targeting the VEGFr receptor indicate the role of these compounds in anticancer drug development. Through structural analysis and in silico modeling, researchers aim to design effective anticancer drugs by understanding the molecular interactions between the drug and its target (Sharma et al., 2018).

Analytical Chemistry

Acetamide derivatives like AMACE1 have been utilized as electrophore reagents in trace organic analysis, demonstrating their application in analytical chemistry for detecting oxidative sugar damage to DNA. This highlights the versatility of acetamide compounds in enhancing detection sensitivity in complex biological samples (Lu & Giese, 2000).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to affect a broad range of biochemical pathways due to their diverse biological activities .

Result of Action

One study revealed that a compound with a similar structure induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin .